Cas no 1427437-64-6 (Methyl 4-bromo-3-chloro-5-fluorobenzoate)

• Product Name: Methyl 4-bromo-3-chloro-5-fluorobenzoate
• CAS No: 1427437-64-6
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 4795277
• Update Time: 2025-10-12

Methyl 4-bromo-3-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-chloro-5-fluorobenzoate

• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3H,1H3
• InChI Key： NMEQJKWDPVHTJG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=CC=1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4-bromo-3-chloro-5-fluorobenzoate

Comprehensive Overview of Methyl 4-bromo-3-chloro-5-fluorobenzoate (CAS No. 1427437-64-6): Properties, Applications, and Industry Insights

Methyl 4-bromo-3-chloro-5-fluorobenzoate (CAS No. 1427437-64-6) is a highly specialized halogenated benzoate ester that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique multihalogenated aromatic structure, serves as a critical intermediate in the synthesis of complex molecules. With the growing demand for fluorinated compounds in drug discovery, this ester’s role in facilitating C-C coupling reactions and cross-coupling methodologies has become increasingly prominent.

The molecular structure of Methyl 4-bromo-3-chloro-5-fluorobenzoate features a benzoate core substituted with bromine, chlorine, and fluorine atoms, offering distinct reactivity patterns. Researchers value its versatility in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl scaffolds for APIs (Active Pharmaceutical Ingredients). Recent studies highlight its utility in developing kinase inhibitors and antiviral agents, aligning with the industry’s focus on targeted therapies and precision medicine.

From an industrial perspective, the compound’s synthesis involves esterification of the corresponding carboxylic acid, followed by selective halogenation. Optimizing its production requires stringent control over reaction conditions to minimize byproducts, a topic frequently searched in process chemistry forums. Environmental considerations also drive interest in green chemistry approaches for halogenated intermediates, with researchers exploring catalytic methods to reduce waste.

The agrochemical sector leverages Methyl 4-bromo-3-chloro-5-fluorobenzoate as a precursor for herbicides and pesticides, where its halogen diversity enhances bioactivity. This aligns with global trends toward sustainable crop protection solutions, a hot topic in agricultural R&D. Patent analyses reveal its incorporation in novel formulations aiming to address resistance management in pests, a key concern for farmers.

Analytical characterization of this compound typically employs HPLC, GC-MS, and NMR spectroscopy, with purity thresholds exceeding 98% for most applications. Storage recommendations emphasize protection from moisture and light degradation, common queries in chemical handling guidelines. Suppliers often provide certificates of analysis (CoA) to ensure compliance with Good Manufacturing Practices (GMP), a requirement for pharmaceutical-grade intermediates.

Emerging applications include its use in material science, particularly in designing organic electronic materials where halogenated aromatics improve charge transport. The compound’s electron-withdrawing properties make it valuable for OLED and photovoltaic research, sectors experiencing rapid growth due to renewable energy investments. Such interdisciplinary relevance underscores its importance beyond traditional chemistry domains.

Regulatory compliance remains a focal point, with REACH and FDA guidelines governing its use. While not classified as hazardous under standard protocols, proper risk assessment protocols are advised—a frequent subject in EHS (Environmental Health & Safety) training modules. The compound’s ecotoxicological profile is routinely evaluated to align with OECD testing standards.

In summary, Methyl 4-bromo-3-chloro-5-fluorobenzoate (CAS No. 1427437-64-6) exemplifies the convergence of synthetic chemistry and industrial innovation. Its adaptability across pharma, agrochemistry, and advanced materials ensures sustained relevance, while ongoing research into atom-efficient synthesis and applications continues to expand its potential. For researchers, understanding its structure-activity relationships and scalable production methods remains a priority in contemporary chemical enterprises.